Cas no 1807150-61-3 (3-Cyano-2-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride
• CAS No: 1807150-61-3
• MF: C₇H₂ClF₃N₂O₂S
• MW: 270.616189479828
• CID: 4875263
• Update Time: 2025-05-25

3-Cyano-2-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride

• Inchi： 1S/C7H2ClF3N2O2S/c8-16(14,15)4-1-3(2-12)5(6(9)10)13-7(4)11/h1,6H
• InChI Key： GONRHYBJUAACOY-UHFFFAOYSA-N
• SMILES： ClS(C1=C(N=C(C(F)F)C(C#N)=C1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 1.7
• Topological Polar Surface Area: 79.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-Cyano-2-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride

3-Cyano-2-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride: A Comprehensive Overview

The compound with CAS No. 1807150-61-3, commonly referred to as 3-Cyano-2-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with cyano, difluoromethyl, and fluoro groups, along with a sulfonyl chloride moiety. These functional groups confer the molecule with distinctive chemical reactivity and physical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 3-Cyano-2-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride as a versatile building block in the construction of advanced materials. Its sulfonyl chloride group, for instance, is known to participate in nucleophilic substitution reactions, enabling the formation of sulfonamides and other derivatives. This reactivity has been leveraged in the development of novel pharmaceutical agents, where precise control over molecular architecture is crucial for achieving desired biological activities.

The presence of multiple fluorine atoms in the molecule also contributes to its unique electronic properties. Fluorination is a well-established strategy for modulating the electronic characteristics of organic compounds, often leading to enhanced stability, lipophilicity, and bioavailability. In this case, the difluoromethyl and fluoro substituents on the pyridine ring are thought to play a critical role in stabilizing the molecule's electronic structure while imparting additional functionality.

From a synthetic perspective, the preparation of 3-Cyano-2-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride involves a series of carefully orchestrated reactions. Researchers have employed various methodologies, including nucleophilic aromatic substitution and Friedel-Crafts acylation, to assemble this complex structure. The use of transition metal catalysts has also been reported in some cases, underscoring the importance of catalytic processes in modern organic synthesis.

In terms of applications, this compound has found utility in several areas. For instance, its sulfonyl chloride group makes it an ideal candidate for generating sulfonate esters, which are widely used as protecting groups in organic synthesis. Additionally, the molecule's cyano group can serve as a directing moiety in subsequent transformations, facilitating further functionalization and diversification.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3-Cyano-2-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to its multiple electronegative substituents. These findings have implications for its use in electron-deficient systems and as a component in advanced materials such as semiconductors or electrocatalysts.

The environmental impact and safety profile of this compound are additional considerations that warrant attention. While no specific data on toxicity or environmental persistence are currently available for CAS No. 1807150-61-3, its chemical structure suggests that it may exhibit moderate stability under standard conditions. Proper handling procedures and waste management practices are recommended to ensure safe use and minimize environmental impact.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride (CAS No. 1807150-61-3) represents a fascinating example of modern chemical innovation. Its unique combination of functional groups and reactivity makes it a valuable tool in organic synthesis and materials science. As research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.